Cas no 4573-50-6 (l-Piperitone)

• Product Name: l-Piperitone
• CAS No: 4573-50-6
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 930007
• Update Time: 2024-02-29

l-Piperitone Chemical and Physical Properties

Names and Identifiers

• (R)-6-(isopropyl)-3-methylcyclohex-2-en-1-one
• (-)-Piperitone
• (R)-(-)-piperitone
• (6R)-3-methyl-6-(propan-2-yl)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethyl)-, (6R)-
• l-Piperitone

• MDL： MFCD23380212
• Inchi： InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9H,4-5H2,1-3H3/t9-/m1/s1
• InChI Key： YSTPAHQEHQSRJD-SECBINFHSA-N
• SMILES： CC(C)[C@H]1CCC(=CC1=O)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.2

Experimental Properties

• Density: 0.915
• Boiling Point: 233°C at 760 mmHg
• Flash Point: 90.9°C
• Refractive Index: 1.464
• PSA: 17.07
• LogP: 2.56780
• FEMA: 4200 | L-PIPERITONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids